Cas no 213315-70-9 (tert-butyl N-(3R)-4-methylpent-1-yn-3-ylcarbamate)

• Product Name: tert-butyl N-(3R)-4-methylpent-1-yn-3-ylcarbamate
• CAS No: 213315-70-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD18835633
• CID: 242540
• PubChem ID: 45091891
• Update Time: 2025-04-19

tert-butyl N-(3R)-4-methylpent-1-yn-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1R)-1-(1-methylethyl)-2-propyn-1-yl]-, 1,1-dimethylethyl ester
• (R)-4-Methyl-3-[(tert-butoxycarbonyl)amino]pent-1-yne
• Carbamicacid, [(1R)-1-(1-methylethyl)-2-propynyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(3R)-4-methylpent-1-yn-3-ylcarbamate
• CARBAMIC ACID, [(1R)-1-(1-METHYLETHYL)-2-PROPYNYL]-, 1,1-DIMETHYLETHYL ESTER
• tert-Butyl (R)-(4-methylpent-1-yn-3-yl)carbamate
• TERT-BUTYL N-[(3R)-4-METHYLPENT-1-YN-3-YL]CARBAMATE
• AKOS040804077
• CS-0529029
• 213315-70-9
• SCHEMBL12635086
• EN300-8592957

• MDL： MFCD18835633
• Inchi： 1S/C11H19NO2/c1-7-9(8(2)3)12-10(13)14-11(4,5)6/h1,8-9H,2-6H3,(H,12,13)/t9-/m0/s1
• InChI Key： XEDKAILLTLQJMB-VIFPVBQESA-N
• SMILES： O(C(N[C@@H](C#C)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.142
• Monoisotopic Mass: 197.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 2.4